Cas no 325979-15-5 ((2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide
• CAS No: 325979-15-5
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 6310786
• PubChem ID: 5400122
• Update Time: 2025-10-10

(2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide
• SR-01000396117
• IDI1_008416
• F0014-0209
• 325979-15-5
• HMS1412I21
• N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide
• AB00124010-02
• SR-01000396117-1
• AKOS003628974
• (E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide

• Inchi： 1S/C18H15N3O2S/c1-12(22)19-14-8-9-15-16(11-14)24-18(20-15)21-17(23)10-7-13-5-3-2-4-6-13/h2-11H,1H3,(H,19,22)(H,20,21,23)/b10-7+
• InChI Key： DMPNRAXRAUJHFU-JXMROGBWSA-N
• SMILES： S1C(NC(/C=C/C2C=CC=CC=2)=O)=NC2C=CC(=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 337.08849790g/mol
• Monoisotopic Mass: 337.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide

The Chemical Compound CAS No. 325979-15-5: (2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide

(2E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide, commonly referred to by its CAS number 325979-15-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging applications in drug discovery, material science, and analytical chemistry. The structure of this compound is characterized by a benzothiazole ring system substituted with an acetamido group at position 6 and a propenamide group at position 2. The propenamide group is further substituted with a phenyl ring at the terminal position, giving the compound its unique benzothiazole and propenamide functionalities.

The synthesis of CAS No. 325979-15-5 involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is achieved through the condensation of thioamide derivatives with aromatic aldehydes under appropriate conditions. The introduction of the acetamido group at position 6 requires careful control of reaction conditions to ensure regioselectivity. Subsequent steps involve the coupling of the propenamide moiety, which is often achieved through amide bond formation using coupling reagents such as EDC or DCC. The final product is purified using chromatographic techniques to ensure high purity and stability.

Recent studies have highlighted the potential of CAS No. 325979-15-5 in the field of drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The benzothiazole ring system is known to exhibit significant bioactivity due to its ability to interact with various biological targets, including enzymes and receptors. The presence of the propenamide group further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures, leveraging its modular structure for combinatorial chemistry approaches.

In terms of physical properties, CAS No. 325979-15-5 exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which can be attributed to the conjugated system formed by the benzothiazole and propenamide moieties. These spectral properties make it a useful tool in analytical chemistry for sensing applications, particularly in detecting metal ions and other analytes through fluorescence quenching mechanisms.

The toxicity profile of CAS No. 325979-15-5 has been evaluated in recent studies, revealing moderate cytotoxicity against various cancer cell lines. This suggests that while the compound exhibits potential anti-cancer activity, further optimization may be required to enhance its therapeutic index. Researchers have also investigated its metabolic stability in vitro using liver microsomes, demonstrating that the compound undergoes phase I metabolism primarily through oxidative pathways.

Looking ahead, CAS No. 325979-15-5 represents a valuable platform for exploring novel chemical entities with enhanced bioactivity and selectivity. Its modular structure allows for easy modification at both the benzothiazole and propenamide positions, enabling chemists to tailor its properties for specific applications. Future research directions may include exploring its use as a ligand in metalloenzyme inhibition studies or as a fluorescent probe for bioimaging applications.

In conclusion, CAS No. 325979-15-5 stands out as a versatile organic compound with significant potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery, material science, and analytical chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing scientific challenges.